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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carvotanacetone, a monoterpene ketone, has garnered increasing interest within the scientific

community for its potential therapeutic applications. This technical guide provides an in-depth

overview of the natural sources of carvotanacetone and detailed methodologies for its

extraction and isolation. The information presented herein is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in natural product chemistry

and drug development.

Natural Sources of Carvotanacetone
Carvotanacetone is predominantly found in the essential oils of various plant species,

particularly within the Asteraceae family. The concentration of this compound can vary

significantly depending on the plant species, geographical location, and harvesting time. The

following table summarizes the quantitative data available on the primary natural sources of

carvotanacetone.
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Plant Species Family Plant Part
Carvotanacetone
Content (% in
Essential Oil)

Blumea malcolmii Asteraceae Aerial parts 92.1%[1]

Francoeuria crispa

(syn. Pulicaria crispa)
Asteraceae Aerial parts 93.0%[2]

Pulicaria jaubertii Asteraceae Leaves 98.59%[3]

Pulicaria undulata Asteraceae Aerial parts 8.7% - 55.87%[4][5]

Blumea eriantha Asteraceae Aerial parts 5.36%[6]

Biosynthesis of Carvotanacetone
Carvotanacetone is a derivative of carvone, a more commonly known monoterpene. The

biosynthesis of carvotanacetone involves the saturation of the endocyclic double bond of

carvone.[4][7] This reduction is an enzymatic process, likely catalyzed by a carvone reductase

or a similar enoate reductase, which utilizes a reducing agent such as NADPH.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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